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Compound of Interest

Compound Name: GSK963

Cat. No.: B15603288

Get Quote

For researchers and professionals in the field of drug development, the responsible

management and disposal of chemical reagents like GSK963 are paramount for ensuring

laboratory safety and environmental protection. This guide provides a detailed, step-by-step

protocol for the proper disposal of GSK963, a potent and selective RIP1 kinase inhibitor.

Adherence to these procedures is crucial for minimizing risks and maintaining compliance with

safety regulations.

Chemical and Physical Properties of GSK963
A comprehensive understanding of GSK963's properties is the foundation for its safe handling

and disposal.
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Property Value

Chemical Formula C₁₄H₁₈N₂O[1][2]

Molecular Weight 230.31 g/mol [2][3]

Appearance Solid[1]

Solubility
Soluble in DMSO and Acetonitrile.[1] Insoluble

in water.[3]

Storage

Recommended to be stored as a powder at

-20°C for up to 3 years. In solvent, store at

-80°C for up to 2 years or -20°C for up to 1 year.

[4]

Personal Protective Equipment (PPE)
Before handling GSK963 for any purpose, including disposal, it is imperative to be equipped

with the appropriate personal protective equipment to prevent exposure.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).

Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required. If there is a risk of generating dust from the solid form, a

NIOSH-approved respirator should be used.

Step-by-Step Disposal Protocol for GSK963
The following protocol outlines the recommended procedures for the disposal of GSK963.

Note: Always consult your institution's specific Environmental Health and Safety (EHS)

guidelines, as local regulations may have distinct requirements.

Step 1: Initial Assessment and Waste Segregation
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Review Institutional Guidelines: Before beginning any disposal process, thoroughly review

your organization's chemical waste management plan.

Waste Characterization: Identify all waste streams containing GSK963. This includes pure

solid compound, solutions, and contaminated labware.

Segregation: Do not mix GSK963 waste with other chemical waste streams unless explicitly

permitted by your institution's EHS department.[5]

Step 2: Containment of GSK963 Waste
Solid Waste:

Carefully collect any solid GSK963 waste, avoiding the generation of dust.

Place the solid waste into a clearly labeled, sealed container suitable for chemical waste.

Liquid Waste:

Collect all solutions containing GSK963 in a dedicated, sealed, and clearly labeled waste

container.

Common solvents for GSK963 include DMSO.[1][3] Ensure the waste container is

compatible with the solvent used.

Contaminated Materials:

Any materials that have come into contact with GSK963, such as pipette tips, gloves, and

bench paper, should be considered contaminated.

Dispose of these materials in a designated solid chemical waste container.[6] For

chemically contaminated sharps like needles or broken glass, use a designated puncture-

resistant sharps container.[5]

Step 3: Labeling and Storage of Waste
Clear Labeling: Label the waste container with "Hazardous Waste," the full chemical name

"GSK963," and any other required hazard information (e.g., "Toxic," "Irritant").
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Secure Storage: Store the sealed waste container in a designated, well-ventilated, and

secure area away from incompatible materials, awaiting pickup.

Step 4: Final Disposal
Arrange for the collection of the chemical waste by your institution's EHS department or a

licensed chemical waste disposal contractor.[6]

DO NOT dispose of GSK963 down the sink or in the regular trash.[5]

Experimental Protocols Cited
While specific experimental protocols for the disposal of GSK963 are not published, the

procedures outlined above are based on established best practices for the disposal of potent,

small-molecule inhibitors used in research. The principles of waste segregation, proper

containment, and clear labeling are fundamental to laboratory safety.

GSK963 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of GSK963.
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Caption: Logical workflow for the proper disposal of GSK963.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15603288/docs?utm_src=pdf-body-img#essential-guide-to-the-proper-disposal-of-gsk963
https://www.benchchem.com/product/b15603288/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-gsk963
https://www.benchchem.com/product/b15603288?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. medkoo.com [medkoo.com]

3. selleckchem.com [selleckchem.com]

4. medchemexpress.com [medchemexpress.com]

5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of GSK963].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603288/docs#essential-guide-to-the-proper-
disposal-of-gsk963]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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